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Compound of Interest

Compound Name: Wofasteril

Cat. No.: B1220858

For researchers, scientists, and drug development professionals, ensuring a safe and
compliant laboratory environment is paramount. Wofasteril®, a peracetic acid-based
disinfectant, is a powerful tool in maintaining sterility. However, its safe disposal is critical to
protect both personnel and the environment. This document provides essential, immediate
safety and logistical information for the proper handling and disposal of Wofasteril®.

Core Safety and Disposal Principles

Wofasteril® is a concentrate and must be handled with care. The primary hazards associated
with Wofasteril® are its potential to cause fire upon heating, harm if swallowed, cause severe
skin burns and eye damage, and its high toxicity to aquatic life.[1][2][3][4][5][6] Always wear
appropriate personal protective equipment (PPE), including protective gloves, clothing, eye
protection, and face protection when handling the concentrate.[1][2][5][6]

The disposal procedure for Wofasteril® depends on the quantity of the waste. Large volumes
must be handled by an authorized waste disposal company.[1][3][4][6][7] Small quantities,
however, can be disposed of via the wastewater system after proper neutralization and dilution.
[1][2][3][4][ 7] Peracetic acid is environmentally friendly as it decomposes into acetic acid, water,
and oxygen.[2][8]

Quantitative Data Summary

For safe handling and disposal, it is crucial to be aware of the key parameters. The following
table summarizes the essential quantitative data for the disposal of small quantities of

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1220858?utm_src=pdf-interest
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.kesla.de/en/product-2/wofasteril/
https://www.kesla.de/wp-content/uploads/Wofasteril-classic_0424_englisch-1.pdf
https://www.kesla.de/en/product-2/wofasteril-premium/
https://www.kesla.de/en/product-2/wofasteril-sc/
https://www.kesla.de/en/product-2/wofasteril-classic/
https://www.kesla.de/en/product-2/wofasteril-mz/
https://www.kesla.de/en/product-2/wofasteril/
https://www.kesla.de/wp-content/uploads/Wofasteril-classic_0424_englisch-1.pdf
https://www.kesla.de/en/product-2/wofasteril-classic/
https://www.kesla.de/en/product-2/wofasteril-mz/
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.kesla.de/en/product-2/wofasteril/
https://www.kesla.de/en/product-2/wofasteril-premium/
https://www.kesla.de/en/product-2/wofasteril-sc/
https://www.kesla.de/en/product-2/wofasteril-mz/
https://www.kesla.de/en/product-2/wofasteril-sc-super/
https://www.kesla.de/en/product-2/wofasteril/
https://www.kesla.de/wp-content/uploads/Wofasteril-classic_0424_englisch-1.pdf
https://www.kesla.de/en/product-2/wofasteril-premium/
https://www.kesla.de/en/product-2/wofasteril-sc/
https://www.kesla.de/en/product-2/wofasteril-sc-super/
https://www.kesla.de/wp-content/uploads/Wofasteril-classic_0424_englisch-1.pdf
https://www.kesla.de/en/product-2/1-and1-wofasteril-sc-super/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Wofasteril®.
Parameter Value Source
Neutralization pH ~7 [L121[31[411 7]

Active Ingredient (in use-
_ o 0.1% - 2.0% [11[9]
solution for some applications)

Experimental Protocol: Disposal of Small Quantities
of Wofasteril®

This protocol outlines the step-by-step procedure for the safe disposal of small quantities of
Wofasteril® waste in a laboratory setting.

Materials:

» Wofasteril® waste solution

o Appropriate PPE (gloves, safety glasses, lab coat)

e pH indicator strips or a calibrated pH meter

» Neutralizing agent (e.g., sodium bicarbonate, sodium hydroxide solution - use with caution)
» Large container for dilution

e Running water source

Procedure:

» Ensure Proper Ventilation: Work in a well-ventilated area or under a fume hood.

» Wear Appropriate PPE: Put on chemical-resistant gloves, safety glasses with side shields or
goggles, and a lab coat.

e Dilution:
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o For every one part of Wofasteril® waste, add at least 100 parts of cold water in a large
container. This initial dilution is crucial for safe handling during neutralization.

o Neutralization:

o Slowly add a neutralizing agent to the diluted Wofasteril® solution. Common neutralizing
agents include sodium bicarbonate (can be added as a solid) or a dilute solution of sodium
hydroxide. Add the neutralizer in small increments and stir gently.

o Monitor the pH of the solution frequently using pH indicator strips or a pH meter.

o Continue adding the neutralizing agent until the pH of the solution is approximately 7.[1][2]

[31[41[7]
 Final Dilution and Disposal:

o Once the solution is neutralized, pour it down the drain with a large amount of running
water. Let the water run for a few minutes after pouring the solution to ensure it is
thoroughly flushed through the plumbing system.

o Decontaminate:
o Rinse the container used for neutralization thoroughly with water.
o Properly dispose of used PPE according to your institution's guidelines.

Wofasteril® Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Wofasteril®.
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Caption: Wofasteril® Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1220858#wofasteril-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1220858?utm_src=pdf-custom-synthesis
https://www.kesla.de/en/product-2/wofasteril/
https://www.kesla.de/wp-content/uploads/Wofasteril-classic_0424_englisch-1.pdf
https://www.kesla.de/en/product-2/wofasteril-premium/
https://www.kesla.de/en/product-2/wofasteril-sc/
https://www.kesla.de/en/product-2/wofasteril-classic/
https://www.kesla.de/en/product-2/wofasteril-mz/
https://www.kesla.de/en/product-2/wofasteril-sc-super/
https://www.kesla.de/en/product-2/1-and1-wofasteril-sc-super/
https://www.kesla.de/en/product-2/wofasteril-035/
https://www.benchchem.com/product/b1220858#wofasteril-proper-disposal-procedures
https://www.benchchem.com/product/b1220858#wofasteril-proper-disposal-procedures
https://www.benchchem.com/product/b1220858#wofasteril-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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